Cas no 2981-95-5 (2-Naphthalenecarboxylic acid, 4-(acetyloxy)-8-iodo-5,6,7-triMethoxy-, Methyl ester)

• Product Name: 2-Naphthalenecarboxylic acid, 4-(acetyloxy)-8-iodo-5,6,7-triMethoxy-, Methyl ester
• CAS No: 2981-95-5
• MF: C₁₇H₁₇IO₇
• MW: 460.217158079147
• CID: 832273
• Update Time: 2026-04-29

2-Naphthalenecarboxylic acid, 4-(acetyloxy)-8-iodo-5,6,7-triMethoxy-, Methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxylic acid, 4-(acetyloxy)-8-iodo-5,6,7-triMethoxy-, Methyl ester
• Methyl 4-acetoxy-8-iodo-5,6,7-trimethoxy-2-naphthoate
• Methyl-4-acetoxy-8-iod-5,6,7-trimethoxy-2-naphthoat

• Inchi： InChI=1S/C17H17IO7/c1-8(19)25-11-7-9(17(20)24-5)6-10-12(11)14(21-2)16(23-4)15(22-3)13(10)18/h6-7H,1-5H3
• InChI Key： UMVVBLDGWITMGM-UHFFFAOYSA-N
• SMILES： CC(=O)OC1=CC(=CC2=C1C(=C(C(=C2I)OC)OC)OC)C(=O)OC

Computed Properties

• Exact Mass: 460.00141
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 7

Experimental Properties

• PSA: 80.29